Cas no 62458-46-2 (Ethanone, 1-[3-methoxy-5-(1-propynyl)-2-thienyl]-)

• Product Name: Ethanone, 1-[3-methoxy-5-(1-propynyl)-2-thienyl]-
• CAS No: 62458-46-2
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 444056
• PubChem ID: 71386187
• Update Time: 2025-04-19

Ethanone, 1-[3-methoxy-5-(1-propynyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-methoxy-5-(1-propynyl)-2-thienyl]-
• 1-(3-methoxy-5-prop-1-ynylthiophen-2-yl)ethanone
• 1-[3-Methoxy-5-(prop-1-yn-1-yl)thiophen-2-yl]ethan-1-one
• DTXSID80808384
• 2-Acetyl-3-methoxy-5-(1-propynyl)thiophene
• 62458-46-2

• Inchi： 1S/C10H10O2S/c1-4-5-8-6-9(12-3)10(13-8)7(2)11/h6H,1-3H3
• InChI Key： QDMQORIYFRHVJA-UHFFFAOYSA-N
• SMILES： S1C(C#CC)=CC(=C1C(C)=O)OC

Computed Properties

• Exact Mass: 194.0402
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones